Cas no 2680784-04-5 (tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate)

• Product Name: tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate
• CAS No: 2680784-04-5
• MF: C₁₁H₁₃BrN₄O₂
• MW: 313.150521039963
• CID: 5633753
• PubChem ID: 142412298
• Update Time: 2025-06-07

tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680784-04-5
• tert-butyl N-{7-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-yl}carbamate
• EN300-28292538
• tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate

• Inchi： 1S/C11H13BrN4O2/c1-11(2,3)18-10(17)14-9-13-8-6-7(12)4-5-16(8)15-9/h4-6H,1-3H3,(H,14,15,17)
• InChI Key： FQXMOMXHKCLWBE-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=1)=NC(=N2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.02219g/mol
• Monoisotopic Mass: 312.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: 5.04±0.30(Predicted)

Additional information on tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate

Comprehensive Overview of tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate (CAS No. 2680784-04-5)

The compound tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate (CAS No. 2680784-04-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique triazolopyridine core and bromo substitution, serves as a critical intermediate in the synthesis of various biologically active compounds. Its structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

In recent years, the demand for heterocyclic compounds like tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate has surged due to their versatility in drug design. Researchers are increasingly exploring its potential in small molecule therapeutics, especially in the context of precision medicine and personalized treatment. The bromo substituent at the 7-position of the triazolopyridine ring offers a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties.

One of the most compelling aspects of this compound is its role in addressing drug resistance, a major challenge in modern medicine. By serving as a precursor to novel kinase inhibitors, tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate contributes to the development of next-generation therapies that can overcome resistance mechanisms in diseases like chronic myeloid leukemia (CML) and non-small cell lung cancer (NSCLC). This aligns with the growing interest in targeted cancer therapies and combinatorial drug approaches.

From a synthetic chemistry perspective, the compound's carbamate protection group (tert-butyl) enhances its stability during multi-step reactions, making it a preferred choice for high-throughput screening and combinatorial chemistry. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further expands its utility in constructing complex molecular architectures. These attributes have made it a staple in medicinal chemistry labs worldwide.

The rise of AI-driven drug discovery has also spotlighted compounds like tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate. Computational models frequently identify triazolopyridine scaffolds as high-value motifs due to their favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles and drug-likeness scores. This synergy between computational chemistry and experimental validation underscores the compound's relevance in contemporary research.

Environmental and green chemistry considerations are another area where this compound is gaining traction. Researchers are exploring solvent-free and catalytic methods to derivatize tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate, aligning with the global push for sustainable synthesis. Such efforts not only reduce waste but also improve the scalability of pharmaceutical production, addressing key concerns in industrial chemistry.

In summary, tert-butyl N-{7-bromo-1,2,4triazolo1,5-apyridin-2-yl}carbamate (CAS No. 2680784-04-5) represents a multifaceted tool in modern chemical and pharmaceutical research. Its applications span from drug discovery to materials science, driven by its structural versatility and compatibility with cutting-edge technologies. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing therapeutic innovation and synthetic methodology.